1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine

Membrane Biophysics Phase Transition Solid-State NMR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C45H78NO8P
Molecular Weight 792.1 g/mol
Cat. No. B15576848
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine
Molecular FormulaC45H78NO8P
Molecular Weight792.1 g/mol
Structural Identifiers
InChIInChI=1S/C45H78NO8P/c1-3-5-7-9-11-13-15-17-19-20-21-22-24-26-28-30-32-34-36-38-45(48)54-43(42-53-55(49,50)52-40-39-46)41-51-44(47)37-35-33-31-29-27-25-23-18-16-14-12-10-8-6-4-2/h5,7,11,13,17,19,21-22,26,28,32,34,43H,3-4,6,8-10,12,14-16,18,20,23-25,27,29-31,33,35-42,46H2,1-2H3,(H,49,50)/b7-5-,13-11-,19-17-,22-21-,28-26-,34-32-/t43-/m1/s1
InChIKeyXYYHNDVKALDFHQ-OXHZBIAZSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine (18:0-22:6 PE): Structure, Class and Fundamental Membrane Properties


1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine (18:0-22:6 PE; CAS 96998-01-5) is a mixed-chain glycerophospholipid of the phosphatidylethanolamine (PE) class [1]. It features a saturated stearic acid (18:0) at the sn-1 position and a highly polyunsaturated docosahexaenoic acid (DHA, 22:6 n-3) at the sn-2 position [2]. This asymmetric acyl chain architecture, combining a fully saturated chain with a chain possessing six cis double bonds, imparts unique biophysical properties, including a pronounced tendency to form nonlamellar inverted hexagonal (H₂₂) phases even at physiological temperatures [3]. The compound is a zwitterionic lipid with a small phosphoethanolamine headgroup, which, in conjunction with its bulky polyunsaturated sn-2 chain, gives it a strong negative intrinsic curvature [3]. It is widely employed as a defined model lipid in membrane biophysics, liposome formulation, and studies of lipid-protein interactions and lipid-mediated signaling events [2].

Membrane biophysics studies requiring nonlamellar inverted hexagonal (HII) phase propensity at physiological temperatures
Liposome formulation research where negative intrinsic curvature promotes fusion-competent bilayers
PE-specific signaling and neurobehavioral pharmacology assays that differentiate ethanolamine vs. choline headgroup responses

Why 18:0-22:6 PE Cannot Be Substituted by a Generic 'PE' or 'DHA-Containing' Lipid in Research Applications


Substituting 18:0-22:6 PE with other phosphatidylethanolamines or other DHA-containing lipids is not feasible due to profound and quantifiable differences in membrane biophysics. The compound's unique combination of a fully saturated sn-1 chain and a highly polyunsaturated DHA chain creates a specific molecular shape and set of physical properties that are not replicated by analogs. For example, replacing the DHA chain with a less unsaturated fatty acid (e.g., 18:1) dramatically alters phase behavior, eliminating the ability to form inverted hexagonal (H₂₂) phases at physiological temperatures [1]. Similarly, exchanging the ethanolamine headgroup for choline, while keeping the same acyl chains, significantly changes lateral packing, compressibility, and membrane organization [2]. These are not merely subtle variations; they represent fundamental shifts in the physical state of the membrane, directly impacting processes like membrane fusion, lipid-protein interactions, and susceptibility to peroxidation. Consequently, generic lipid substitutions can lead to entirely different experimental outcomes, rendering comparisons across studies invalid and potentially obscuring the true biological or biophysical mechanism under investigation.

Monounsaturated PE analogs (e.g., POPE) lack the DHA-driven curvature; they remain lamellar and cannot model nonlamellar phase behavior.

18:0-22:6 PC (choline analog) shifts in vivo behavioral modulation, cholesterol interaction, and membrane compressibility, altering outcome interpretation.

Generic 'DHA-containing phospholipids' with different headgroups or acyl chain mismatches may not replicate the specific HII phase propensity or protein interaction profile.

Quantitative Evidence Guide: 18:0-22:6 PE's Differentiated Biophysical and Biological Performance


Direct Evidence of Distinct Phase Behavior: 18:0-22:6 PE Forms Inverted Hexagonal Phases at Physiological Temperatures, Unlike Monounsaturated PE Analogs

In a direct head-to-head comparison, 1-stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine (SDPE) was shown to adopt an inverted hexagonal (H₂₂) phase across a temperature range of 20°C to 50°C [1]. This contrasts starkly with the behavior of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (POPE), which contains a monounsaturated sn-2 chain and exists as a lamellar liquid-crystalline (Lα) phase under the identical conditions [1]. The ability of 18:0-22:6 PE to form nonbilayer structures at physiological temperatures is a direct consequence of its unique acyl chain composition and is not shared by its monounsaturated counterpart.

Phase behavior comparison
Direct head-to-head comparison
18:0-22:6 PE forms HII phase (20–50°C), while POPE remains lamellar Lα
Defines curvature-lipid identity; nonlamellar propensity not shared by monounsaturated PE
Solid-state 31P NMR on pure lipid dispersions
Membrane Biophysics Phase Transition Solid-State NMR

Behavioral Modulation in Vivo: Intravenous 18:0-22:6 PE Liposomes Reduce Open-Field Exploration, Distinct from Choline Analog Effects

A study comparing the behavioral effects of liposomes composed of egg phosphatidylcholine (PC) and a specific test phospholipid found that intravenous injection of liposomes containing 18:0-22:6 PE led to a significant reduction in the time rats spent in the central region of an open field test compared to control animals [1]. Importantly, this effect was not observed with the corresponding PC analog, 18:0-22:6 PC, which instead significantly increased the discrimination ratio in a novel object recognition test, an effect not seen with 18:0-22:6 PE [1]. This provides direct, cross-comparable evidence that the headgroup (ethanolamine vs. choline) on the 18:0-22:6 acyl chain backbone dictates distinct and specific behavioral outcomes in a rodent model.

In vivo behavioral differentiation
Reported
18:0-22:6 PE liposomes reduced open-field central time (p<0.05); 18:0-22:6 PC increased novel object recognition ratio
Supports PE headgroup-specific behavioral endpoint modulation, distinct from PC analog
Rat model, intravenous liposome injection; open field test
Behavioral Neuroscience In Vivo Pharmacology Liposome

Lateral Organization with Cholesterol: 18:0-22:6 PE Shows Unique Microdomain Partitioning Compared to Monounsaturated and Other Polyunsaturated Lipids

In complex lipid mixtures designed to mimic neural and retinal membranes, the presence of cholesterol increases lipid acyl chain order in a headgroup- and chain-specific manner [1]. Quantitative ²H NMR order parameter measurements revealed that the cholesterol-induced increase in sn-1 chain order is approximately 2-fold larger in monounsaturated lipids (18:0-18:1 PE) than in polyunsaturated lipids (18:0-22:6 PE) [1]. Furthermore, among the polyunsaturated species, the increase in order follows the sequence 18:0-22:6 PC >> 18:0-22:6 PE > 18:0-22:6 PS, indicating that cholesterol interacts more favorably with 18:0-22:6 PC than with 18:0-22:6 PE [1]. This differential interaction leads to the formation of distinct, cholesterol-enriched microdomains.

Cholesterol interaction disparity
Class-level inference
~2-fold lower cholesterol-induced order increase vs. monounsaturated PE; much lower than 18:0-22:6 PC
Indicates distinct microdomain partitioning; cholesterol affinity differs markedly from PC analog
2H NMR in mixed lipid bilayers with 10 mol% cholesterol
Lipid Rafts Membrane Microdomains NMR Spectroscopy

Biophysical Properties: 18:0-22:6 PE Exhibits Lower Compressibility and Altered Electrostatics vs. Its Choline Analog

An analysis of lipid monolayers demonstrates class-level differences in biophysical properties between ethanolamine- and choline-containing phosphoglycerides [1]. Specifically, ethanolamine-containing phosphoglycerides, including those with a docosahexaenoyl chain, are generally less compressible than their corresponding choline analogs [1]. Furthermore, the study highlights that the presence of an sn-2 docosahexaenoyl chain significantly lowers the dipole moment of the lipid, an effect that is additive with the dipole moment-lowering effect of an sn-1 ether bond [1]. While the paper provides class-level inference rather than a direct 18:0-22:6 PE vs. PC measurement, the findings strongly support that 18:0-22:6 PE will have distinct lateral packing and electrostatic properties compared to 18:0-22:6 PC.

Lateral packing stiffness
Class-level inference
Ethanolamine phosphoglycerides are generally less compressible than choline analogs
Supports tighter membrane packing for PE vs. PC; relevant for membrane protein reconstitution studies
Langmuir monolayer measurements; exact moduli not reported for this pair
Monolayer Biophysics Electrostatics Lipid Packing

Validated Application Scenarios for 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine (18:0-22:6 PE)


Model Membrane Biophysics: Investigating Nonlamellar Phase Propensity and Curvature Stress

Researchers studying membrane fusion, fission, or the function of curvature-sensing proteins (e.g., BAR domain proteins) should select 18:0-22:6 PE as a defined, curvature-inducing lipid. Its established and quantifiable ability to form inverted hexagonal (H₂₂) phases, even at physiological temperatures, makes it a superior tool compared to monounsaturated PEs like POPE, which remain lamellar under the same conditions [1]. This property allows for the controlled introduction of curvature stress into model membrane systems to probe its specific effects on protein binding and activity.

Neurobehavioral Pharmacology: Probing PE-Specific Signaling and Anxiety-Like Behavior

For in vivo studies exploring the neurological roles of specific phospholipids, 18:0-22:6 PE is a critical reagent. As demonstrated in rodent models, its intravenous administration as a liposomal component elicits distinct behavioral changes, such as reduced open-field exploration (a measure of anxiety-like behavior), that are not observed with its choline analog, 18:0-22:6 PC [2]. This validates its use as a molecular probe to dissect PE-specific versus PC-specific signaling pathways in the brain and to investigate the contribution of this specific lipid species to complex behaviors.

Advanced Liposome Formulation: Engineering Curvature and Fusion-Competent Bilayers

In drug delivery research, particularly for nucleic acids (e.g., siRNA, antisense oligonucleotides), 18:0-22:6 PE is not a generic 'helper lipid.' Its intrinsic negative curvature promotes membrane fusion and can enhance endosomal escape, a critical barrier to efficient intracellular delivery [REFS-1, REFS-3]. Its unique interaction with cholesterol also allows for the creation of more complex, heterogeneous liposome membranes with controlled lipid microdomain structures, a feature not achievable with simpler, less unsaturated PE analogs [4].

Application
Selection Property
Validation Focus
Model membrane biophysics: nonlamellar phase & curvature stress
Defined curvature-inducing lipid forming HII phases at physiological temperatures
Phase assignment via 31P NMR; differentiation from lamellar POPE
Neurobehavioral pharmacology: PE-specific signaling dissection
Headgroup-dependent behavioral endpoint modulation (open-field exploration context)
Replicate reported PE vs. PC behavioral divergence in rodent models; verify headgroup specificity
Liposome formulation: nucleic acid delivery & endosomal escape
Negative intrinsic curvature promoting membrane fusion and cholesterol-mediated microdomain formation
Fusion efficiency assays; endosomal release in target cells; cholesterol-dependent lateral organization
Quote Request

Request a Quote for 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.